Diethyl 2-(4-propylphenyl)malonate

• Molecular Formula: C16H22O4
• Molecular Weight: 278.34 g/mol
• IUPAC Name: diethyl 2-(4-propylphenyl)propanedioate
• InChI: InChI=1S/C16H22O4/c1-4-7-12-8-10-13(11-9-12)14(15(17)19-5-2)16(18)20-6-3/h8-11,14H,4-7H2,1-3H3
• InChI Key: WCHPUXTXOXDNEX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(C(=O)OCC)C(=O)OCC

Description

Diethyl 2-(4-propylphenyl)malonate is an organic compound that belongs to the class of malonic esters It is characterized by the presence of a malonate group (a diethyl ester of malonic acid) attached to a 4-propylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

Diethyl 2-(4-propylphenyl)malonate can be synthesized through the alkylation of diethyl malonate with 4-propylbenzyl bromide. The reaction typically involves the following steps:

Deprotonation: Diethyl malonate is deprotonated using a strong base such as sodium ethoxide (NaOEt) to form the enolate ion.

Alkylation: The enolate ion reacts with 4-propylbenzyl bromide in an S_N2 reaction to form this compound.

Industrial Production Methods

Industrial production of diethyl malonate, a precursor to this compound, involves the reaction of the sodium salt of chloroacetic acid with sodium cyanide to produce the nitrile intermediate. This intermediate is then treated with ethanol in the presence of an acid catalyst to yield diethyl malonate .

Chemical Reactions Analysis

Types of Reactions

Diethyl 2-(4-propylphenyl)malonate undergoes various chemical reactions, including:

Alkylation: The compound can be further alkylated at the α-position using alkyl halides and a strong base.

Hydrolysis: Acidic or basic hydrolysis of the ester groups leads to the formation of malonic acid derivatives.

Decarboxylation: Heating the compound in the presence of acid results in decarboxylation, yielding substituted acetic acids.

Common Reagents and Conditions

Bases: Sodium ethoxide (NaOEt), potassium tert-butoxide (KOtBu)

Acids: Hydrochloric acid (HCl), sulfuric acid (H_2SO_4)

Solvents: Ethanol, dimethylformamide (DMF)

Major Products

Alkylated Malonates: Formed through alkylation reactions.

Substituted Acetic Acids: Formed through decarboxylation reactions.

Scientific Research Applications

Diethyl 2-(4-propylphenyl)malonate has several applications in scientific research:

Organic Synthesis: Used as a building block for the synthesis of various organic compounds.

Pharmaceuticals: Potential intermediate in the synthesis of pharmaceutical agents.

Materials Science: Used in the preparation of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of diethyl 2-(4-propylphenyl)malonate involves its reactivity as a malonic ester. The compound can be deprotonated to form an enolate ion, which acts as a nucleophile in various reactions. The enolate ion can undergo nucleophilic substitution, addition, and other reactions, leading to the formation of various products .

Comparison with Similar Compounds

Similar Compounds

Diethyl Malonate: The parent compound, used in similar synthetic applications.

Dimethyl Malonate: Another malonic ester with similar reactivity but different physical properties.

Ethyl Acetoacetate: A related compound used in acetoacetic ester synthesis.

Uniqueness

Diethyl 2-(4-propylphenyl)malonate is unique due to the presence of the 4-propylphenyl group, which imparts specific steric and electronic properties to the molecule. This makes it a valuable intermediate in the synthesis of more complex organic molecules .